6-Bromo-2-fluoropyridine-3-carbonitrile
Overview
Description
6-Bromo-2-fluoropyridine-3-carbonitrile is a chemical compound with the molecular formula C6H2BrFN2 . It is used as a synthetic precursor for various applications .
Molecular Structure Analysis
The molecular structure of 6-Bromo-2-fluoropyridine-3-carbonitrile consists of a pyridine ring with bromo, fluoro, and nitrile substituents . The exact positions of these substituents can be determined by NMR spectroscopy or X-ray crystallography.Scientific Research Applications
Drug Discovery
In the realm of pharmacology , 6-Bromo-2-fluoropyridine-3-carbonitrile serves as a valuable intermediate for the synthesis of various pharmaceutical compounds . Its incorporation into drug molecules can significantly affect their pharmacokinetic and pharmacodynamic properties due to the presence of fluorine, which can enhance binding affinity and metabolic stability .
Material Science
This compound is also utilized in material science for the development of novel materials with enhanced properties. The fluorine atom in its structure can contribute to the creation of materials with better thermal stability and chemical resistance, which are crucial for high-performance applications .
Catalysis Studies
In catalysis studies , 6-Bromo-2-fluoropyridine-3-carbonitrile can be used to synthesize catalysts that facilitate various chemical reactions. The bromine and fluorine atoms can act as points of reactivity, allowing for the formation of complex catalytic structures .
Agriculture
The agricultural sector benefits from this compound through its use in the synthesis of herbicides and insecticides . The halogenated pyridine ring can be a core structure in active ingredients that target specific pests or weeds, contributing to more effective crop protection strategies .
Environmental Science
In environmental science , researchers can use 6-Bromo-2-fluoropyridine-3-carbonitrile to study degradation processes and the environmental fate of halogenated compounds. Its behavior in various environmental conditions can provide insights into the persistence and toxicity of related chemicals .
Analytical Chemistry
Analytical chemists may employ 6-Bromo-2-fluoropyridine-3-carbonitrile as a standard or reagent in analytical methods. Its distinct chemical signature allows for accurate detection and quantification in complex mixtures, aiding in the analysis of substances in various samples .
Synthetic Chemistry
In synthetic chemistry , this compound is a versatile building block for constructing complex organic molecules. Its reactivity profile enables the formation of diverse chemical bonds, paving the way for the creation of a wide array of synthetic targets .
Radiobiology
Lastly, 6-Bromo-2-fluoropyridine-3-carbonitrile has potential applications in radiobiology . Fluorinated pyridines can be used to create imaging agents for positron emission tomography (PET), providing valuable tools for cancer diagnosis and treatment monitoring .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
6-bromo-2-fluoropyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2BrFN2/c7-5-2-1-4(3-9)6(8)10-5/h1-2H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CETYGZBCCHBOAJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1C#N)F)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2BrFN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.00 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-2-fluoropyridine-3-carbonitrile | |
CAS RN |
1802889-85-5 |
Source
|
| Record name | 6-bromo-2-fluoropyridine-3-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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